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Compound of Interest

Compound Name: Chenodeoxycholic Acid-d9

Cat. No.: B12429722 Get Quote

Safety Data Sheet: Chenodeoxycholic Acid-d9
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for

Chenodeoxycholic Acid-d9. While specific safety data for the deuterated form is not readily

available, the information presented here is based on the well-documented properties of its

non-deuterated analogue, Chenodeoxycholic Acid (CAS No. 474-25-9). The isotopic labeling is

not expected to significantly alter the chemical or toxicological properties in a manner that

would affect standard safety, handling, and emergency procedures.

Chemical and Physical Properties
Chenodeoxycholic acid is a primary bile acid synthesized in the liver from cholesterol.[1][2][3] It

appears as a white to light yellow crystalline powder.[4] While insoluble in water, it is soluble in

alcohol and acetic acid.[1][3]

Table 1: Physical and Chemical Properties of Chenodeoxycholic Acid
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Property Value Source

Molecular Formula C24H40O4 [4][5]

Molecular Weight 392.57 g/mol [1][4][5]

Melting Point 142-146°C [4]

162 - 168 °C [6]

165 to 167 °C [1]

Solubility in Water 89.9 mg/L (at 20 °C) [7]

Insoluble [1][3]

Appearance
White to light yellow crystalline

powder
[4]

White powder solid [6]

Odor No data available [4]

Hazard Identification and GHS Classification
Chenodeoxycholic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[5][6][8]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4][5][6][8]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-76847/Chenodeoxycholic-Acid-SDS-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Chenodeoxycholic_acid
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-76847/Chenodeoxycholic-Acid-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6036406&productDescription=CHENODEOXYCHOLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Chenodeoxycholic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chenodeoxycholic-Acid
https://en.wikipedia.org/wiki/Chenodeoxycholic_acid
http://www.nwsbio.com/chenodeoxycholic-acid.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6036406&productDescription=CHENODEOXYCHOLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-76847/Chenodeoxycholic-Acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6036406&productDescription=CHENODEOXYCHOLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4128-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE5MDR8YXBwbGljYXRpb24vcGRmfGFHRm1MMmc1Tnk4NU1UYzFNall3TlRJNE5qY3dMMU5FUWw4ME1USTRYMGRDWDBWT0xuQmtaZ3w3YzkyYjdjM2E3ZTVkZGViZDE1MDU3YmRiYzdhNDQ3MGU0NWNkZjA2OTQwZWE0NjkxNTAxMDc3MGU0ZDIxMWVi
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-76847/Chenodeoxycholic-Acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6036406&productDescription=CHENODEOXYCHOLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4128-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE5MDR8YXBwbGljYXRpb24vcGRmfGFHRm1MMmc1Tnk4NU1UYzFNall3TlRJNE5qY3dMMU5FUWw4ME1USTRYMGRDWDBWT0xuQmtaZ3w3YzkyYjdjM2E3ZTVkZGViZDE1MDU3YmRiYzdhNDQ3MGU0NWNkZjA2OTQwZWE0NjkxNTAxMDc3MGU0ZDIxMWVi
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkaWJ6NHBveXhwMHZrejEyYXhrM2Rtc3I0ZzVlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lINjgwXzQ3NC0yNS05X0NoZW5vZGVveHljaG9saWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUg2ODBfNDc0LTI1LTlfQ2hlbm9kZW94eWNob2xpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b87e2b09618949d7a78dc27b665f51063c4e24dd/MetaSci_MSIH680_474-25-9_Chenodeoxycholic%20acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Warning[5][6]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[4][5]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5][9]

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4][5]

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][9]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[4]

P332+P313: If skin irritation occurs: Get medical advice/attention.[4]

P337+P313: If eye irritation persists: Get medical advice/attention.[4]

P362: Take off contaminated clothing and wash before reuse.[4][5]

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]

P405: Store locked up.[4]

Disposal:
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P501: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols: First-Aid Measures
In the event of exposure to chenodeoxycholic acid, the following first-aid protocols should be

implemented immediately.

Table 3: First-Aid Measures

Exposure Route Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Obtain medical aid.[4]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid.[4]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses

if present and easy to do. Continue rinsing.

Obtain medical aid immediately.[4]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never give

anything by mouth to an unconscious person.

Obtain medical aid immediately.[4]

Handling, Storage, and Accidental Release
Proper handling and storage procedures are crucial to minimize the risk of exposure and

ensure the stability of the compound.

Handling:

Avoid contact with skin, eyes, and clothing.[4]
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Wash hands thoroughly after handling.[4]

Use only with adequate ventilation.[4]

Wear suitable protective clothing, gloves, and eye/face protection.[4]

Minimize dust generation and accumulation.[4]

Keep away from sources of ignition.[4]

Storage:

Store in a tightly-closed container when not in use.[4]

Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Accidental Release Measures:

Wear protective equipment and keep unprotected personnel away.[4]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Prevent further leakage or spillage if safe to do so.[4]

Use inert material to absorb the spill and place it into a suitable disposal container.[4]

Do not let the product enter drains, other waterways, or soil.[4]

Toxicological and Ecological Information
Toxicological Information:

The chemical, physical, and toxicological properties have not been thoroughly investigated.

Chronic therapy with chenodiol has been associated with transient elevations in serum

aminotransferase levels.[10]
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In animal models, chenodiol is less hepatotoxic than lithocholic acid but more injurious than

ursodiol.[10]

Higher fecal concentrations of chenodeoxycholic acid have been associated with a higher

risk of colorectal cancer.[1]

Ecological Information:

Readily biodegradable (82% in 28 days).

Toxicity to fish (Danio rerio): LC50 > 100 mg/l - 96 h.

Toxicity to algae (Pseudokirchneriella subcapitata): ErC50 > 100 mg/l - 72 h.

Visualized Workflows and Pathways
The following diagrams illustrate key safety and handling workflows.
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Workflow for Handling Spills

Spill Occurs

Evacuate Area Don PPE

Ensure Ventilation

Contain Spill

Absorb with Inert Material

Collect Waste

Decontaminate Area

Dispose of Waste
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First Aid Response to Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water (15 min) Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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